Cas no 2445749-51-7 ((1R,5S,7s)-3-oxabicyclo3.3.1nonane-7-carboxylic acid, endo)

• Product Name: (1R,5S,7s)-3-oxabicyclo3.3.1nonane-7-carboxylic acid, endo
• CAS No: 2445749-51-7
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD32691616
• CID: 5359766
• PubChem ID: 154850823
• Update Time: 2025-09-19

(1R,5S,7s)-3-oxabicyclo3.3.1nonane-7-carboxylic acid, endo Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-3-Oxabicyclo[3.3.1]nonane-7-carboxylic acid
• Z4512542729
• (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid
• (1R,5S,7s)-3-oxabicyclo3.3.1nonane-7-carboxylic acid, endo

• MDL： MFCD32691616
• Inchi： 1S/C9H14O3/c10-9(11)8-2-6-1-7(3-8)5-12-4-6/h6-8H,1-5H2,(H,10,11)/t6-,7+,8?
• InChI Key： ZPKMRNLGBBUDAG-DHBOJHSNSA-N
• SMILES： O1C[C@@H]2CC(C(=O)O)C[C@H](C1)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5